Cas no 22426-27-3 (2-cyano-3-methylbutanoic acid)

• Product Name: 2-cyano-3-methylbutanoic acid
• CAS No: 22426-27-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 290408
• PubChem ID: 255338
• Update Time: 2025-09-23

2-cyano-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-cyano-3-methyl-
• 2-cyano-3-methylbutanoic acid
• (+-)-2-Cyan-3-methyl-buttersaeure
• 2-Cyan-3-methyl-buttersaeure
• 2-cyano-3-methyl-butyric acid
• 2-Cyano-3-methylbutyric acid
• AC1L5S6N
• AC1Q4QIP
• AR-1E0834
• CCG-40380
• CTK4E9465
• dl-Isopropylmalonsaeure-mononitril
• Isopropylcyanessigsaeure
• NSC80743
• HAGRVRKSGQTFKQ-UHFFFAOYSA-N
• SCHEMBL658967
• DTXSID30292193
• EN300-144930
• MFCD12022610
• CS-0234640
• cyanoisovaleric acid
• starbld0019582
• 22426-27-3
• NSC-80743
• AKOS012576354

• Inchi： 1S/C6H9NO2/c1-4(2)5(3-7)6(8)9/h4-5H,1-2H3,(H,8,9)
• InChI Key： HAGRVRKSGQTFKQ-UHFFFAOYSA-N
• SMILES： OC(C(C#N)C(C)C)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids